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Compound of Interest

Compound Name: Ethisterone

Cat. No.: B1671409

Application Notes and Protocols for Ethisterone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the proper handling, storage, and use
of Ethisterone in a laboratory setting. Adherence to these protocols is crucial for ensuring
experimental accuracy, personnel safety, and compound integrity.

Compound Information

Ethisterone is a synthetic progestin, a derivative of testosterone, that has been used in the
management of gynecological disorders. In a research context, it is utilized to study its effects
as an agonist of the progesterone and androgen receptors.
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Property Value

(8R,9S,10R,13S,14S,17R)-17-Ethynyl-17-
hydroxy-10,13-dimethyl-

IUPAC Name
2,6,7,8,9,11,12,14,15,16-decahydro-1H-
cyclopenta[a]phenanthren-3-one

CAS Number 434-03-7

Molecular Formula C21H2802

Molecular Weight 312.5 g/mol

Appearance White to off-white crystalline powder[1]

Storage and Stability

Proper storage of Ethisterone is critical to maintain its stability and ensure the reliability of
experimental results.

Table 1: Storage Conditions and Stability of Ethisterone
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Storage )
Form Duration Notes
Temperature
) ) Protect from light.
Solid (Crystalline _
-20°C > 4 years Store in a dry, well-
Powder) .
ventilated place.[2]
Aliquot to avoid
Stock Solution in repeated freeze-thaw
-80°C Up to 1 year
DMSO cycles. Protect from
light.
For shorter-term
o storage. Aliquot to
Stock Solution in ]
-20°C Up to 1 month avoid repeated freeze-
DMSO
thaw cycles. Protect
from light.
General guidance
o suggests storage at Prepare fresh if
Stock Solution in - ]
-20°C -20°C. Stability should  possible. Protect from

Ethanol/Methanol

be verified for the light.

specific application.

Solubility Data

Ethisterone is practically insoluble in water but is soluble in several organic solvents.

Table 2: Solubility of Ethisterone in Common Solvents
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Solvent Approximate Solubility Notes
Purge solvent with an inert gas
Ethanol ~1 mg/mL[2] before preparing the solution.
[2]
Purge solvent with an inert gas
Methanol ~1 mg/mL[2] before preparing the solution.
[2]
Purge solvent with an inert gas
Acetonitrile ~1 mg/mL[2] before preparing the solution.
[2]
) ) Use fresh, moisture-free
Dimethyl Sulfoxide (DMSO) >4 mg/mL
DMSO for best results.
Water Insoluble

Safety and Handling Precautions

Ethisterone is classified as a hazardous substance and requires careful handling to minimize

exposure.[2][3]

e Hazard Statements:

[e]

Suspected of causing cancer.[2][3]

[e]

May damage fertility or the unborn child.[2][3]

o

May cause harm to breast-fed children.[2][3]

[¢]

o Personal Protective Equipment (PPE):

Very toxic to aquatic life with long-lasting effects.[2][3]

o Eye Protection: Wear chemical safety goggles.

o Hand Protection: Wear appropriate chemical-resistant gloves.
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o Body Protection: Wear a lab coat.

o Respiratory Protection: For handling the powder, use a dust respirator or work in a fume
hood to avoid inhalation of dust.[1]

e Handling Procedures:

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[3][4]

o Handle in a well-ventilated area or in a chemical fume hood.[3]
o Avoid the formation of dust and aerosols.

o Avoid contact with skin, eyes, and clothing.[3]

o Wash hands thoroughly after handling.

o Keep away from sources of ignition.
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Ethisterone Safety Protocol

==~~__Personal Protective Equipment (PPE)

T
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Ethisterone Safety Protocol

Experimental Protocols

e Pre-analysis:
o Ensure all necessary PPE is worn (safety goggles, gloves, lab coat).

o Perform calculations to determine the mass of Ethisterone required. For a 10 mM solution
in 1 mL of DMSO (MW = 312.5 g/mol ):
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= Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 312.5 g/mol = 0.003125 g = 3.125 mg.

e Procedure:

[e]

Weigh 3.125 mg of Ethisterone powder in a sterile microcentrifuge tube.

o

In a chemical fume hood, add 1 mL of anhydrous DMSO to the tube.

[¢]

Vortex the solution until the Ethisterone is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution.

[¢]

Once dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20 pL) in
sterile microcentrifuge tubes.

o Storage:

o Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term
storage (up to 1 month).

o Label the tubes clearly with the compound name, concentration, date, and solvent.

Preparation Solubilization Storage

1. Don PPE 3. Weigh Ethisterone 4. Add Solvent 5. Vortex/Warm 6. Aliquot into . o
[(Gcggles. Gloves, Lab Coat) l B\ 2 Caleulate Mass) - ( (in fume hood) > (eg. bms0) to Dissolve Single-Use Volumes || 7- Store at-20°C or -80°C |—>| 8. Label Clearly

Click to download full resolution via product page

Ethisterone Handling and Preparation Workflow

This protocol provides a general framework. Specific cell lines, seeding densities, and
treatment times should be optimized for your experimental system.

o Cell Seeding:

o Culture your target cell line to the desired confluency.
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o Trypsinize and count the cells.

o Seed the cells into the appropriate culture plates (e.g., 96-well, 24-well, or 6-well plates) at
a predetermined density to allow for optimal growth during the experiment.

o Allow cells to adhere and recover overnight in a humidified incubator (37°C, 5% CO2).

e Preparation of Working Solutions:

o Thaw an aliquot of the Ethisterone stock solution (e.g., 10 mM in DMSO).

o Prepare serial dilutions of the stock solution in serum-free culture medium to achieve the
desired final concentrations (e.g., ranging from 1 nM to 10 uM).

o Important: Prepare a vehicle control using the same final concentration of DMSO as in the
highest Ethisterone treatment group (typically < 0.1%).

e Cell Treatment:

o Remove the culture medium from the cells.

o Add the prepared working solutions of Ethisterone and the vehicle control to the
respective wells.

o Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

e Assay Endpoint:

o Following incubation, perform the desired downstream analysis, such as:

Cell viability assays (e.g., MTT, CellTiter-Glo®).

Gene expression analysis (e.g., gPCR, Western blot).

Reporter gene assays.

Immunofluorescence staining.

o Small Spills (Powder):
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[e]

Evacuate the immediate area if necessary.

o

Wear appropriate PPE (gloves, goggles, lab coat, and dust respirator).

[¢]

Gently cover the spill with a damp paper towel to avoid raising dust.

o

Carefully scoop the material into a labeled, sealable waste container.

[e]

Clean the spill area with soap and water.

(¢]

Dispose of all contaminated materials as hazardous waste according to institutional
guidelines.

o Large Spills (Powder):
o Evacuate the area and restrict access.
o Contact your institution's environmental health and safety (EHS) office immediately.
o Only personnel trained in hazardous spill cleanup should address large spills.

Mechanism of Action

Ethisterone functions as an agonist for both the progesterone receptor (PR) and the androgen
receptor (AR).[5] Upon binding, these receptors translocate to the nucleus, where they act as
transcription factors to regulate the expression of target genes, leading to various physiological
responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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